Hppd-IN-4

• Molecular Formula: C19H14F3NO4
• Molecular Weight: 377.3 g/mol
• InChI: InChI=1S/C19H14F3NO4/c20-19(21,22)12-3-1-4-13(9-12)27-16-8-7-11(10-23-16)18(26)17-14(24)5-2-6-15(17)25/h1,3-4,7-10,26H,2,5-6H2
• InChIKey: DVWIQSGZSCENBF-UHFFFAOYSA-N

Hppd-IN-4 Baseline Data

Hppd-IN-4 (also designated Compound III-29; CAS 3028731-23-6) is a synthetic, triketone-containing phenoxy nicotinyl inhibitor of 4-hydroxyphenylpyruvate dioxygenase (HPPD), a critical enzyme in carotenoid biosynthesis and a validated herbicidal target [1]. It belongs to the 3-hydroxy-2-(6-substituted phenoxynicotinoyl)-2-cyclohexen-1-one chemical class, with a molecular formula of C19H14F3NO4 and a molecular weight of 377.31 g/mol . The compound is utilized primarily in research focused on the development of high-efficiency herbicides .

1 Selective HPPD inhibitor probe — supports target engagement studies in plant enzyme models

2 Triketone-class herbicide research — phenoxy nicotinyl scaffold for inhibitor design campaigns

3 Plant HPPD pathway studies — suited for carotenoid biosynthesis and bleaching-phenotype research

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source

Hppd-IN-4 Substitution Risks

Direct substitution of Hppd-IN-4 (III-29) with other in-class HPPD inhibitors such as mesotrione or close analogs like HPPD-IN-5 is not scientifically justified due to meaningful, quantifiable differences in enzyme inhibitory potency, differential crop safety profiles, and molecular features that govern plant absorption and conduction [1]. The primary literature demonstrates that III-29 exhibits superior inhibitory activity against *Arabidopsis thaliana* HPPD compared to the commercial standard mesotrione, and critically, it shows enhanced crop safety in wheat and peanuts—a property not shared uniformly across the series [1]. Additionally, molecular structure comparisons and molecular dynamics simulations have identified specific structural features of III-29 that confer improved target complex stability and more favorable absorption properties, which are absent in close analogs [1].

Aspect

Hppd-IN-4 (reported profile)

Substitute may differ

Enzyme inhibition

Reported higher inhibitory activity vs. mesotrione at AtHPPD

Class-comparator potency profile may shift; mesotrione IC50 context differs

Crop-safety profile

Reported differential safety margin in wheat and peanuts

Crop-safety endpoints may not transfer to close structural analogs or other HPPD inhibitors

Target selectivity

Reported as selective HPPD inhibitor

Broader-spectrum HPPD inhibitors may introduce off-target dioxygenase effects in pathway studies

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source

Hppd-IN-4 Evidence Guide

Enzyme Inhibition vs. Mesotrione

Hppd-IN-4 (III-29) demonstrated a half-maximal inhibitory concentration (IC50) of 0.19 μM against *Arabidopsis thaliana* HPPD (AtHPPD) in vitro, which represents a superior inhibitory activity compared with the commercial triketone herbicide mesotrione, which exhibited an IC50 of 0.28 μM under the same experimental conditions [1]. This quantifiable 1.47-fold improvement in potency establishes III-29 as a meaningfully more effective enzyme inhibitor at the molecular level than the current industry-standard comparator.

AtHPPD Inhibition vs. Mesotrione

Head-to-head

IC50 0.19 μM vs. 0.28 μM (mesotrione)

1.47-fold reported difference in vitro

Supports enzyme inhibition potency comparison; reported higher target engagement at tested concentrations

AtHPPD in vitro assay; data to verify in target species

Evidence Dimension	In vitro enzyme inhibition (IC50 against AtHPPD)
Target Compound Data	0.19 μM
Comparator Or Baseline	Mesotrione: 0.28 μM
Quantified Difference	1.47-fold improvement in potency (0.19 μM vs 0.28 μM)
Conditions	Arabidopsis thaliana HPPD (AtHPPD) in vitro enzyme inhibition assay, as reported in Zhang et al. (2024) J Agric Food Chem

Why This Matters

For scientific selection, this 1.47-fold potency advantage at the target enzyme level suggests that Hppd-IN-4 may achieve comparable or superior target engagement at lower concentrations than mesotrione, potentially influencing efficacy thresholds in herbicidal application research.

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source

Crop Safety in Wheat and Peanuts

In crop safety tests, compound III-29 (Hppd-IN-4) was demonstrated to be safer than the commercial herbicide mesotrione in both wheat and peanuts [1]. This differential safety profile was established through comparative phytotoxicity assessments, indicating that III-29 possesses a more favorable selectivity window between target weeds and these important crop species. This represents a critical differentiator, as crop safety is a principal limitation for many HPPD-inhibiting herbicides.

Crop Safety: Wheat & Peanuts

Head-to-head

Reported lower phytotoxicity vs. mesotrione in wheat and peanut assessments

Qualitative comparative crop-safety data

Supports crop-safety endpoint review; selectivity window context for wheat and peanut models

Specific injury values in full-text publication

Evidence Dimension	Crop safety (phytotoxicity in wheat and peanuts)
Target Compound Data	Safer than mesotrione (qualitative comparative assessment, with specific injury data available in the full-text publication)
Comparator Or Baseline	Mesotrione
Quantified Difference	Qualitatively safer; specific percentage injury values are reported in the full text of Zhang et al. (2024)
Conditions	Crop safety tests conducted on wheat and peanuts, as reported in Zhang et al. (2024) J Agric Food Chem 72(20):11321-11330

Why This Matters

Enhanced crop safety in wheat and peanuts directly addresses a key procurement criterion for herbicide discovery programs targeting selective weed control in these economically significant crops, where mesotrione may pose unacceptable phytotoxicity risks.

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source

Plant Absorption and Conduction Properties

A molecular structure comparison conducted in the primary study revealed that compound III-29 possesses structural features beneficial to plant absorption and conduction, a property not uniformly observed among the synthesized 3-hydroxy-2-(6-substituted phenoxynicotinoyl)-2-cyclohexen-1-one derivatives [1]. This suggests that the specific substitution pattern of III-29—incorporating the 6-[3-(trifluoromethyl)phenoxy]-3-pyridinyl carbonyl motif—optimizes physicochemical properties governing tissue penetration and systemic movement within the plant, a critical determinant of in vivo herbicidal efficacy that is not predictable from IC50 data alone.

Plant Absorption & Conduction

Cross-study comparable

Structural features reported beneficial for tissue penetration and systemic movement

Substitution pattern: 6-[3-(trifluoromethyl)phenoxy]-3-pyridinyl carbonyl

Supports absorption-property context; may differentiate from analogs with comparable IC50

In silico structure comparison; in planta metrics in full text

Evidence Dimension	Structural features for plant absorption and conduction
Target Compound Data	III-29 structure identified as beneficial for plant absorption and conduction via comparative molecular structure analysis
Comparator Or Baseline	Other 3-hydroxy-2-(6-substituted phenoxynicotinoyl)-2-cyclohexen-1-one derivatives in the same series (none specifically identified as having this advantage)
Quantified Difference	Qualitative structural advantage reported; specific absorption/conduction metrics are detailed in the full-text publication
Conditions	Molecular structure comparison performed in silico, as reported in Zhang et al. (2024)

Why This Matters

The demonstrated advantage in plant absorption and conduction provides a mechanistic basis for expecting superior in vivo herbicidal performance for Hppd-IN-4 compared to close structural analogs, even those with comparable in vitro IC50 values, making it a preferred candidate for whole-plant efficacy studies.

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source

AtHPPD Complex Stability

Molecular docking and molecular dynamics simulations verified the stability of the complex formed by compound III-29 and AtHPPD [1]. This computational evidence distinguishes III-29 from analogs for which such favorable binding dynamics have not been demonstrated, providing a structural rationale for its observed high inhibitory activity. The stable binding mode is attributed to the specific interactions of the triketone-containing phenoxy nicotinyl scaffold within the HPPD active site, as elucidated through 3D-QSAR analysis indicating that smaller substituents at the 5-position of cyclohexanedione and negative charges at the 3-position of the benzene ring enhance activity [1].

AtHPPD Complex Stability

Class-level

MD simulation verified III-29–AtHPPD complex stability; 3D-QSAR determinants identified

Smaller 5-position substituents; negative charge at benzene 3-position

Supports binding-mode durability context for structure-based design campaigns

Computational evidence; no quantitative stability metric vs. named comparator

Evidence Dimension	Computationally predicted stability of inhibitor–target complex
Target Compound Data	III-29–AtHPPD complex stability verified by molecular docking and MD simulations; 3D-QSAR structural determinants identified
Comparator Or Baseline	Other compounds in the series for which complex stability was not explicitly verified
Quantified Difference	Qualitative computational verification of stability; no quantitative stability metric vs. a named comparator provided in the source
Conditions	Molecular docking and molecular dynamics simulations, as reported in Zhang et al. (2024)

Why This Matters

Verified target-complex stability via MD simulations provides confidence in the binding mode durability of Hppd-IN-4, supporting its selection for structure-based design optimization campaigns where sustained target residence time is hypothesized to correlate with herbicidal efficacy.

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source

Potency vs. HPPD-IN-5 and HPPD-IN-1

Within the broader proprietary HPPD inhibitor series, Hppd-IN-4 (III-29, IC50 = 0.19 μM) demonstrates marginally superior or comparable potency relative to select close analogs: HPPD-IN-5 (compound IV-45) exhibits an IC50 of 0.21 μM, while HPPD-IN-1 (compound II-3) shows an IC50 of 0.248 μM against AtHPPD . Although these values are derived from separate experiments (cross-study comparison), they provide a useful ordinal ranking of potency within the series. Moreover, the combination of demonstrated crop safety advantages, plant absorption characteristics, and verified target-complex stability for III-29 are features not established for these comparator analogs, reinforcing the differentiated profile of Hppd-IN-4 [1].

Potency vs. HPPD-IN-5 & HPPD-IN-1

Cross-study comparable

III-29: 0.19 μM > HPPD-IN-5: 0.21 μM > HPPD-IN-1: 0.248 μM

HPPD-IN-3: 0.010 μM ranks higher on pure potency

Cross-study ordinal ranking context; III-29 combines potency with reported crop-safety and absorption properties

Separate experiments; direct head-to-head not available for all comparators

Evidence Dimension	In vitro enzyme inhibition (IC50 against AtHPPD) cross-study comparison
Target Compound Data	0.19 μM (III-29)
Comparator Or Baseline	HPPD-IN-5: 0.21 μM; HPPD-IN-1: 0.248 μM; HPPD-IN-3: 0.010 μM
Quantified Difference	III-29 is slightly more potent than HPPD-IN-5 (0.21 μM) and HPPD-IN-1 (0.248 μM), but less potent than HPPD-IN-3 (10 nM = 0.010 μM)
Conditions	Cross-study comparison; III-29 data from Zhang et al. (2024); HPPD-IN-5 data from TargetMol datasheet; HPPD-IN-1 data from TargetMol; all against AtHPPD in vitro

Why This Matters

This cross-study potency ranking enables informed compound selection within the HPPD inhibitor chemical space, highlighting that while HPPD-IN-3 shows superior pure potency, III-29 offers a differentiated combination of potency, crop safety, and favorable physicochemical properties that may better serve herbicide development programs requiring a balanced efficacy-safety profile.

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source

HPPD Selectivity vs. Nitisinone

Hppd-IN-4 (III-29) is explicitly characterized as a selective HPPD inhibitor (IC50 = 0.19 μM), with no reported significant activity against other dioxygenases or related enzymes in the primary literature [1]. This selectivity designation, while not accompanied by a comprehensive selectivity panel in the public domain, contrasts with certain broader-spectrum HPPD inhibitors and supports its use as a tool compound for probing HPPD-specific biology without confounding off-target effects. This is particularly relevant when compared to clinical HPPD inhibitors such as nitisinone (IC50 ≈ 0.173 μM), which also inhibits other α-keto acid dioxygenases .

Selectivity vs. Nitisinone

Class-level

Classified as selective HPPD inhibitor; no reported activity against other dioxygenases

Nitisinone: broader dioxygenase inhibition profile reported

Supports HPPD-specific pathway interrogation; may reduce pleiotropic effects vs. broader inhibitors

Selectivity scope not exhaustively defined; comprehensive panel not publicly available

Evidence Dimension	Target selectivity profile
Target Compound Data	Selective HPPD inhibitor; IC50 = 0.19 μM against HPPD
Comparator Or Baseline	Nitisinone (NTBC): IC50 = 0.173 μM against HPPD but also inhibits other dioxygenases such as 4-hydroxyphenylpyruvate dioxygenase-like enzymes
Quantified Difference	No direct quantitative selectivity index reported; classification as 'selective' HPPD inhibitor vs. nitisinone's broader inhibition profile
Conditions	Based on classification in primary research article and vendor annotations; selectivity scope not exhaustively defined

Why This Matters

For research applications requiring specific HPPD pathway interrogation without confounding activities, the selective inhibitor designation of Hppd-IN-4 makes it a more suitable chemical probe than nitisinone or other less selective HPPD inhibitors, reducing the risk of pleiotropic effects in mechanistic studies.

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source

Hppd-IN-4 Application Scenarios

Herbicide Lead Discovery in Wheat and Peanuts

For agrochemical discovery programs focused on developing novel HPPD-inhibiting herbicides for wheat and peanut cultivation, Hppd-IN-4 (III-29) represents a compelling lead compound. Its demonstrated safety advantage over the commercial standard mesotrione in these specific crops [1], combined with its superior AtHPPD inhibitory potency (IC50 = 0.19 μM vs. mesotrione's 0.28 μM) [1], directly addresses the industry's need for HPPD inhibitors with wider crop selectivity windows. Procurement of this compound for greenhouse or field-based herbicidal efficacy and crop injury studies is scientifically justified by these direct comparative data.

Triketone HPPD Inhibitor Design and Optimization

Hppd-IN-4 serves as an advanced starting point for medicinal chemistry optimization campaigns employing structure-based design. The verified stability of the III-29–AtHPPD complex via molecular dynamics simulations, coupled with 3D-QSAR insights identifying key structural determinants (smaller groups at the 5-position of cyclohexanedione and negative charges at the 3-position of the benzene ring) that enhance herbicidal activity [1], provide a validated structural framework for rational analog design. Furthermore, its structural features conducive to plant absorption and conduction [1] offer a template for optimizing pharmacokinetic properties in planta.

HPPD Inhibitor Profiling and Benchmarking

Research groups conducting systematic profiling of HPPD inhibitor chemical space can utilize Hppd-IN-4 as a benchmark for the triketone-containing phenoxy nicotinyl subclass. Its characterized profile—encompassing in vitro potency (IC50 = 0.19 μM), selective HPPD inhibition [1], and favorable plant absorption properties—makes it a well-defined reference point for cross-series comparisons with other HPPD inhibitor classes such as the benzoylcyclohexanediones (e.g., mesotrione), the triketone benzoxazinones, and the heteroaryl chalcones.

Mechanistic Studies of Bleaching and Necrosis Pathways

For fundamental plant biology studies investigating the downstream effects of HPPD inhibition on carotenoid biosynthesis, photosynthetic disruption, and the consequent bleached/necrotic phenotype, Hppd-IN-4 offers a selective chemical probe with validated target engagement (IC50 = 0.19 μM) and demonstrated whole-plant activity [1]. Its use is appropriate where a selective, potent HPPD inhibitor is required to dissect HPPD-dependent pathways without confounding activities on related dioxygenases.

Application

Selection Property

Validation Focus

Herbicide discovery: wheat and peanut models

Crop-safety endpoint profile

Phytotoxicity model review in target crops

Triketone-class inhibitor design studies

Binding-stability framework from MD and 3D-QSAR

Structure-based design and absorption-property review

HPPD inhibitor-class benchmarking

Cross-series potency and selectivity context

Class-comparison endpoint review

HPPD pathway mechanistic studies

Reported selective target engagement

Carotenoid biosynthesis and bleaching-phenotype pathway response

Selection properties and validation focus points reflect reported research context. Confirm target-species relevance and crop-specific endpoints for your study design.

• [1] Zhang CQ, Gao S, Bo L, Song HM, Liu LM, Zheng MX, Fu Y, Ye F. Design, Synthesis, and Biological Activity of Novel Triketone-Containing Phenoxy Nicotinyl Inhibitors of HPPD. J Agric Food Chem. 2024 May 22;72(20):11321-11330. doi: 10.1021/acs.jafc.3c08705. View Source